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Compound of Interest

Compound Name: Trimethyl(triethylamine)aluminium

Cat. No.: B12655106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Trimethyl(triethylamine)aluminium, an organoaluminium compound of

significant interest in chemical synthesis and materials science. This document is intended for

researchers, scientists, and professionals in drug development who require detailed technical

information on this compound and its constituents.

Introduction
Trimethyl(triethylamine)aluminium, systematically named N,N-

diethylethanamine;trimethylalumane, is a Lewis acid-base adduct formed between the

pyrophoric liquid trimethylaluminium (TMA) and the tertiary amine, triethylamine (TEA). The

formation of this adduct significantly passivates the extreme reactivity of TMA, rendering it a

safer and more manageable reagent for various chemical transformations. Its utility stems from

the ability to deliver the reactive trimethylaluminium moiety in a more controlled manner. This

guide details the properties of the adduct and its individual components, provides procedural

insights for its synthesis and handling, and illustrates relevant chemical pathways.
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Quantitative data for Trimethyl(triethylamine)aluminium and its constituent components,

trimethylaluminium and triethylamine, are summarized in the tables below for ease of

comparison. It is important to note that while extensive data is available for the individual

components, experimentally determined physical constants for the adduct are not widely

reported in the literature.

Table 1: Physicochemical Properties of Trimethyl(triethylamine)aluminium

Property Value Reference

Chemical Formula C₉H₂₄AlN [1]

Molecular Weight 173.28 g/mol [1]

IUPAC Name

N,N-

diethylethanamine;trimethylalu

mane

[1]

Appearance

Not widely reported; expected

to be a liquid or low-melting

solid.

Melting Point Not explicitly reported.

Boiling Point Not explicitly reported.

Density Not explicitly reported.

Solubility

Expected to be soluble in

aromatic and saturated

aliphatic hydrocarbons.
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Property Value Reference

Chemical Formula Al₂(CH₃)₆ (exists as a dimer) [2]

Molecular Weight
144.17 g/mol (dimer); 72.09

g/mol (monomer)
[2]

Appearance Colorless liquid [2]

Melting Point 15 °C (59 °F; 288 K) [2][3]

Boiling Point
125-126 °C (257-259 °F; 398-

399 K)

Density 0.752 g/mL at 25 °C [3]

Vapor Pressure 69.3 mmHg (at 60 °C) [3]

Solubility in water Reacts violently [2]

Solubility in organic solvents

Soluble in aromatic, saturated

aliphatic and cycloaliphatic

hydrocarbons.

Table 3: Physicochemical Properties of Triethylamine (TEA)
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Property Value Reference

Chemical Formula N(C₂H₅)₃

Molecular Weight 101.19 g/mol

Appearance Colorless liquid

Melating Point -114.7 °C (-174.5 °F; 158.5 K)

Boiling Point 89.5 °C (193.1 °F; 362.6 K)

Density 0.726 g/mL at 20 °C

Vapor Pressure 57.07 mmHg (at 25 °C) [4]

Solubility in water 112.4 g/L at 20 °C

Solubility in organic solvents
Miscible with many organic

solvents.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of

Trimethyl(triethylamine)aluminium are not readily available in peer-reviewed literature.

However, a general procedure for the formation of such Lewis acid-base adducts can be

described. The following is a representative protocol for the synthesis of an amine adduct of

trimethylaluminium, which can be adapted for triethylamine.

Experimental Protocol: Synthesis of Trimethyl(triethylamine)aluminium

Objective: To synthesize the Trimethyl(triethylamine)aluminium adduct from

trimethylaluminium and triethylamine under an inert atmosphere.

Materials:

Trimethylaluminium (TMA), 2.0 M solution in toluene

Triethylamine (TEA), anhydrous

Anhydrous toluene
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Schlenk line apparatus

Dry glassware (flasks, syringes, cannulas)

Magnetic stirrer and stir bars

Septa

Procedure:

Preparation of the Reaction Vessel: A Schlenk flask equipped with a magnetic stir bar is

dried in an oven and subsequently cooled under a stream of dry nitrogen or argon. The flask

is then sealed with a septum.

Addition of Triethylamine: Anhydrous triethylamine (1 equivalent) is dissolved in anhydrous

toluene under an inert atmosphere and transferred to the reaction flask via a cannula or a

gas-tight syringe.

Cooling of the Reaction Mixture: The flask containing the triethylamine solution is cooled to 0

°C using an ice-water bath.

Addition of Trimethylaluminium: A 2.0 M solution of trimethylaluminium in toluene (1

equivalent) is added dropwise to the stirred triethylamine solution via a syringe. The addition

should be performed slowly to control the exothermic reaction.

Reaction: The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to

room temperature, after which it is stirred for an additional 1-2 hours.

Isolation and Characterization (Optional): The solvent can be removed under vacuum to yield

the adduct, which can then be characterized by spectroscopic methods such as Nuclear

Magnetic Resonance (NMR) to confirm its formation. Due to the air and moisture sensitivity

of the product, all manipulations should be carried out under an inert atmosphere.

Safety Precautions: Trimethylaluminium is highly pyrophoric and reacts violently with water and

air. All manipulations must be carried out under a dry, inert atmosphere (e.g., nitrogen or argon)

using appropriate Schlenk line or glovebox techniques. Personal protective equipment,

including flame-retardant lab coats, safety glasses, and gloves, must be worn at all times.
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Visualizations
The following diagrams illustrate the formation of the Trimethyl(triethylamine)aluminium
adduct and a general workflow for handling this air-sensitive compound.

Trimethylaluminium (TMA)
Al(CH₃)₃

Trimethyl(triethylamine)aluminium
(CH₃)₃Al·N(C₂H₅)₃

Lewis Acid

Triethylamine (TEA)
N(C₂H₅)₃

Lewis Base

Click to download full resolution via product page

Figure 1: Formation of the Trimethyl(triethylamine)aluminium adduct.
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Figure 2: General experimental workflow for the synthesis of
Trimethyl(triethylamine)aluminium.

Reactivity and Applications
The primary function of forming the Trimethyl(triethylamine)aluminium adduct is to moderate

the high reactivity of trimethylaluminium. TMA is a potent Lewis acid and a source of methyl

nucleophiles. The adduct with triethylamine is more stable and less pyrophoric, making it a

safer alternative for many applications.

Key applications and reaction types include:

Precursor for Deposition Processes: In the semiconductor industry, TMA is a precursor for

the deposition of aluminium-containing thin films, such as aluminium oxide (Al₂O₃), via

processes like Atomic Layer Deposition (ALD) and Metal-Organic Chemical Vapour

Deposition (MOCVD). The adduct can serve as a more stable source for these processes.

Catalysis: Trimethylaluminium is used as a co-catalyst in Ziegler-Natta polymerization of

olefins. The adduct can be employed in related catalytic systems where a controlled delivery

of the aluminium alkyl is required.

Organic Synthesis: Trimethylaluminium is a reagent in various organic transformations, such

as methylation and amidation reactions. The adduct can be used in these reactions, often

with improved selectivity and safety. For instance, it can facilitate the direct amidation of

carboxylic acids.

The formation of the adduct is a reversible equilibrium. The stability of the adduct is dependent

on temperature, and at elevated temperatures, it can dissociate to provide a controlled release

of the more reactive trimethylaluminium monomer.

Safety and Handling
Trimethylaluminium: This compound is extremely pyrophoric and reacts violently with air and

water. It should only be handled under an inert atmosphere (e.g., nitrogen or argon) by

trained personnel. It can cause severe burns to the skin and eyes.

Triethylamine: This is a flammable and corrosive liquid with a strong, unpleasant odor. It can

cause severe skin and eye irritation.
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Trimethyl(triethylamine)aluminium: While significantly less pyrophoric than TMA, the

adduct is still air and moisture sensitive and should be handled under an inert atmosphere. It

is expected to be corrosive.

Appropriate personal protective equipment, including flame-retardant clothing, safety goggles,

and chemical-resistant gloves, should be worn when handling these compounds. All operations

should be conducted in a well-ventilated fume hood.

This technical guide provides a foundational understanding of the physicochemical properties

of Trimethyl(triethylamine)aluminium. For specific applications, further investigation into the

reactivity and handling of this compound under the desired experimental conditions is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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